![molecular formula C7H8ClN3O B6164955 6-chloro-3-(methylamino)pyridine-2-carboxamide CAS No. 1848252-72-1](/img/no-structure.png)
6-chloro-3-(methylamino)pyridine-2-carboxamide
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Description
6-chloro-N-methylpyridine-2-carboxamide is a chemical compound with the molecular formula C7H7ClN2O. It has a molecular weight of 170.6 . It is a solid substance at room temperature .
Synthesis Analysis
A practical synthesis of a similar compound, (6-chloro-3-pyridyl)methylamine, has been reported. This synthesis involves a highly selective hydrogenation of 6-chloro-3-pyridinecarbonitrile using an improved Raney nickel catalyst .Molecular Structure Analysis
The InChI code for 6-chloro-N-methylpyridine-2-carboxamide is 1S/C7H7ClN2O/c1-9-7(11)5-3-2-4-6(8)10-5/h2-4H,1H3,(H,9,11). The InChI key is PZDCYXWZXSTONB-UHFFFAOYSA-N .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-3-(methylamino)pyridine-2-carboxamide involves the reaction of 6-chloro-3-pyridinecarboxylic acid with methylamine to form 6-chloro-3-(methylamino)pyridine-2-carboxylic acid, which is then converted to the desired compound through a dehydration reaction with thionyl chloride followed by reaction with ammonia.", "Starting Materials": [ "6-chloro-3-pyridinecarboxylic acid", "methylamine", "thionyl chloride", "ammonia" ], "Reaction": [ "Step 1: 6-chloro-3-pyridinecarboxylic acid is reacted with excess methylamine in ethanol at reflux temperature to form 6-chloro-3-(methylamino)pyridine-2-carboxylic acid.", "Step 2: The resulting acid is then treated with thionyl chloride in dichloromethane at room temperature to form the corresponding acid chloride.", "Step 3: The acid chloride is then reacted with ammonia in ethanol at reflux temperature to form 6-chloro-3-(methylamino)pyridine-2-carboxamide as the final product." ] } | |
CAS RN |
1848252-72-1 |
Molecular Formula |
C7H8ClN3O |
Molecular Weight |
185.6 |
Purity |
95 |
Origin of Product |
United States |
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